Cas no 1797985-15-9 (N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)cyclopropanesulfonamide)

• Product Name: N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)cyclopropanesulfonamide
• CAS No: 1797985-15-9
• MF: C₁₁H₁₇N₃O₃S
• MW: 271.3359811306
• CID: 6087096
• PubChem ID: 71810302
• Update Time: 2025-07-18

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS024567495
• N-[1-(OXAN-4-YL)PYRAZOL-4-YL]CYCLOPROPANESULFONAMIDE
• CCG-346828
• N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]cyclopropanesulfonamide
• 1797985-15-9
• N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)cyclopropanesulfonamide
• F6448-1994

• Inchi： 1S/C11H17N3O3S/c15-18(16,11-1-2-11)13-9-7-12-14(8-9)10-3-5-17-6-4-10/h7-8,10-11,13H,1-6H2
• InChI Key： DOGFMUGGRQXYAZ-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1C=NN(C=1)C1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 271.09906259g/mol
• Monoisotopic Mass: 271.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)cyclopropanesulfonamide

Comprehensive Overview of N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)cyclopropanesulfonamide (CAS No. 1797985-15-9)

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)cyclopropanesulfonamide (CAS No. 1797985-15-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This sulfonamide derivative combines a tetrahydro-2H-pyran ring, a pyrazole moiety, and a cyclopropanesulfonamide group, making it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its applications as a kinase inhibitor or modulator of enzymatic pathways, aligning with current trends in targeted therapy and precision medicine.

The compound's molecular structure is characterized by its hybrid heterocyclic system, which enhances its binding affinity to biological targets. The tetrahydro-2H-pyran component contributes to improved solubility and metabolic stability, while the pyrazole ring offers hydrogen-bonding capabilities critical for protein-ligand interactions. Such properties are highly sought after in the design of small-molecule therapeutics, especially for oncology and inflammatory diseases, which dominate today's pharmaceutical R&D landscape. Recent studies suggest that derivatives of this compound may exhibit selective inhibition of specific kinases, a hot topic in cancer research and autoimmune disorder treatments.

From a synthetic chemistry perspective, N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)cyclopropanesulfonamide exemplifies modern medicinal chemistry strategies. Its preparation often involves multi-step reactions, including Suzuki-Miyaura coupling for the pyrazole assembly and sulfonylation to introduce the cyclopropanesulfonamide group. These methods align with the growing demand for green chemistry and atom-economical processes, reflecting industry shifts toward sustainable synthesis. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

In the context of drug discovery, this compound's structure-activity relationship (SAR) is a focal point for optimization. Computational modeling and AI-driven molecular docking studies are increasingly applied to predict its interactions with biological targets, addressing the rising interest in in silico drug design. Such approaches reduce experimental costs and accelerate lead compound identification—a key concern for biotech startups and academic labs. Additionally, its potential as a fragment-based drug discovery (FBDD) building block has been explored, leveraging its rigid yet tunable core.

Beyond therapeutics, CAS No. 1797985-15-9 has implications in agrochemical innovation. Its sulfonamide group is a common pharmacophore in herbicides and fungicides, sparking investigations into crop protection applications. With global emphasis on sustainable agriculture, researchers are evaluating its environmental persistence and ecotoxicity—a trending subtopic in green agrochemicals. Regulatory agencies scrutinize such data, making it a critical area for manufacturers.

Market-wise, the demand for high-purity synthetic intermediates like this compound is rising, driven by contract research organizations (CROs) and generic drug developers. Suppliers emphasize cGMP compliance and scalable synthesis routes to meet bulk requirements. Patent landscapes around similar sulfonamide derivatives are also a hot discussion, particularly in forums on intellectual property strategies for small-molecule drugs.

In summary, N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)cyclopropanesulfonamide represents a convergence of cutting-edge medicinal chemistry, computational biology, and industrial applications. Its multifaceted relevance ensures continued interest across scientific disciplines, making it a compound to watch in both academic and commercial spheres.